molecular formula C14H20ClNS B15264874 3-[(4-Methylphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride

3-[(4-Methylphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride

Cat. No.: B15264874
M. Wt: 269.8 g/mol
InChI Key: MROJLDQHAZTIPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(4-Methylphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride is a tropane-derived compound characterized by a bicyclic 8-azabicyclo[3.2.1]octane core substituted with a 4-methylphenylsulfanyl group at the C3 position. The compound’s sulfanyl substituent and bicyclic framework suggest relevance in medicinal chemistry, particularly in neurotransmitter transporter modulation (e.g., dopamine or serotonin transporters) or receptor antagonism, as seen in related tropane derivatives .

Properties

Molecular Formula

C14H20ClNS

Molecular Weight

269.8 g/mol

IUPAC Name

3-(4-methylphenyl)sulfanyl-8-azabicyclo[3.2.1]octane;hydrochloride

InChI

InChI=1S/C14H19NS.ClH/c1-10-2-6-13(7-3-10)16-14-8-11-4-5-12(9-14)15-11;/h2-3,6-7,11-12,14-15H,4-5,8-9H2,1H3;1H

InChI Key

MROJLDQHAZTIPN-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)SC2CC3CCC(C2)N3.Cl

Origin of Product

United States

Comparison with Similar Compounds

Sulfanyl-Substituted 8-Azabicyclo[3.2.1]octane Derivatives

The following table compares structural analogs with varying sulfanyl substituents:

Compound Name Substituent Molecular Formula Molecular Weight Key Properties/Activities Reference
3-[(4-Chlorophenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride 4-Chlorophenyl C₁₃H₁₇Cl₂NS 314.25 Higher lipophilicity due to chloro group; potential enhanced receptor binding affinity
3-[(2-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride 2-Methoxyphenyl C₁₄H₂₀ClNOS 285.83 Electron-donating methoxy group may improve solubility; unconfirmed biological activity
3-(Methylsulfanyl)-8-azabicyclo[3.2.1]octane hydrochloride Methyl C₈H₁₆ClNS 193.74 Simplest analog; likely lower steric hindrance but reduced target selectivity
3-(Tert-butylsulfanyl)-8-azabicyclo[3.2.1]octane hydrochloride Tert-butyl C₁₁H₂₁ClNS 234.81 Bulky substituent may reduce bioavailability; potential for prolonged metabolic stability

Key Observations :

  • Electronic Effects : Chloro (electron-withdrawing) and methoxy (electron-donating) groups modulate electronic properties, impacting interactions with biological targets .
  • Steric Hindrance : Tert-butyl and 2-methoxyphenyl groups introduce steric bulk, which may hinder binding to compact active sites .

Derivatives with Extended Aryl/Alkyl Substituents

RTI-336 (Clinical-Stage DAT Inhibitor)
  • Structure : (1R,2S,3S,5S)-3-(4-Chlorophenyl)-8-methyl-2-[3-(4-methylphenyl)-5-isoxazolyl]-8-azabicyclo[3.2.1]octane hydrochloride.
  • Key Features :
    • Combines a 4-chlorophenyl group with a C2β-isoxazole substituent.
    • Demonstrated high dopamine transporter (DAT) selectivity (Ki < 1 nM) and reduced off-target effects compared to cocaine .
    • Comparison : The absence of an isoxazole group in 3-[(4-methylphenyl)sulfanyl] analog likely results in lower DAT affinity but may improve selectivity for other targets (e.g., serotonin transporters) .
Diphenylmethoxyethylidenyl Derivatives ()
  • Examples :
    • 21f : 3-(2-Diphenylmethoxyethylidenyl)-8-(4-fluorobenzyl)-8-azabicyclo[3.2.1]octane (Yield: 67%, C: 69.30%, H: 6.58%).
    • 22f : 8-(4-Fluorobenzyl)-3-[2-bis(4-fluorophenyl)methoxyethylidenyl]-8-azabicyclo[3.2.1]octane (Yield: 87%, C: 67.44%, H: 5.45%).
  • Key Features :
    • Fluorine atoms enhance metabolic stability and binding via halogen bonding.
    • Extended substituents (e.g., diphenylmethoxy) improve receptor interaction but reduce synthetic yields compared to simpler analogs .

Functionalized Derivatives with Additional Pharmacophores

  • NK1 Antagonists () :

    • Derivatives with benzylamine substituents at C6 and acidic groups (e.g., carboxylic acids) showed high human NK1 receptor affinity (Ki < 10 nM) and selectivity over hERG channels.
    • Example: 6-exo-substituted analogs with acidic moieties achieved >100-fold selectivity for NK1 over hERG .
  • Bivalent Ligands () :

    • Compounds like 12 combine 8-azabicyclo[3.2.1]octane with triazole and benzylamine groups, targeting mu opioid and CCR5 receptors. These hybrids demonstrate multitarget engagement but require optimization for pharmacokinetics .

Biological Activity

3-[(4-Methylphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride is a synthetic compound characterized by its unique bicyclic structure, which includes an azabicyclo[3.2.1]octane core with a para-methylphenyl sulfanyl group. This compound has garnered attention in medicinal chemistry due to its potential biological activities and pharmacological properties.

The molecular formula of 3-[(4-Methylphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride is C₁₄H₁₉NS, with a molecular weight of approximately 233.37 g/mol. Its structure contributes to its solubility and biological interactions, making it a candidate for various applications in drug design and development.

Biological Activity

Preliminary studies indicate that 3-[(4-Methylphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride may interact with specific biological targets, potentially modulating receptor activities or influencing signaling pathways. The azabicyclic structure may enhance its pharmacological properties, suggesting a role in therapeutic applications.

Research suggests that compounds with similar bicyclic structures often exhibit significant interactions with neurotransmitter receptors and enzymes, influencing their activity. Ongoing investigations aim to clarify the specific mechanisms by which this compound exerts its biological effects.

Comparative Analysis

To better understand the biological implications of 3-[(4-Methylphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride, it is useful to compare it with structurally similar compounds:

Compound Name Structure Unique Features
3-[(4-Chlorophenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochlorideStructureContains a chlorophenyl group; different reactivity profile
3-[(2,6-Dichlorophenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochlorideStructureFeatures dichlorophenyl; distinct chemical properties
1-Azabicyclo[3.2.1]octan-6-ol hydrochlorideStructureContains hydroxyl group; different biological activity

The unique substitution pattern of the methylphenyl group on the phenyl ring in 3-[(4-Methylphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride may confer distinct reactivity and biological activity compared to its analogs.

Case Studies

Recent studies have explored the potential of azabicyclic compounds in treating neurodegenerative diseases due to their ability to cross the blood-brain barrier (BBB). For example, research on related compounds demonstrated significant inhibition of γ-secretase complexes, which are critical in Alzheimer's disease pathology.

In Vivo Studies

In vivo studies involving animal models have shown that certain azabicyclic derivatives can penetrate the BBB effectively, exhibiting promising pharmacokinetic profiles:

Compound Administration Route Dosage (mg/kg) Brain Penetration
(+)-13bIntravenous2.5High
(+)-21aIntravenous2.5Moderate

These findings underscore the importance of structural modifications in enhancing brain permeability and therapeutic efficacy.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.